Cas no 111036-92-1 (4,5-dimethoxycyclohepta-2,4,6-trien-1-one)

4,5-dimethoxycyclohepta-2,4,6-trien-1-one structure
111036-92-1 structure
Product name:4,5-dimethoxycyclohepta-2,4,6-trien-1-one
CAS No:111036-92-1
MF:C9H10O3
MW:166.173902988434
CID:2606558
PubChem ID:13792984

4,5-dimethoxycyclohepta-2,4,6-trien-1-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-dimethoxycyclohepta-2,4,6-trien-1-one
    • 111036-92-1
    • DTXSID00549601
    • Inchi: InChI=1S/C9H10O3/c1-11-8-5-3-7(10)4-6-9(8)12-2/h3-6H,1-2H3
    • InChI Key: XTGXXTKZDOZKNA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 166.062994177Da
  • Monoisotopic Mass: 166.062994177Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 1

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